2-(Diethylamino)-N'-hydroxybenzimidamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(Diethylamino)-N'-hydroxybenzimidamide (molecular formula: C₆H₁₅N₃O, average mass: 145.206 g/mol) is a hydroxyimidamide derivative characterized by a benzimidamide core substituted with a diethylamino group at the 2-position and a hydroxylamine group at the N'-position . Its IUPAC name, (Z)-2-(diethylamino)-N'-hydroxybenzenecarboximidamide, reflects its stereochemistry and functional groups. The compound is commercially available through multiple suppliers, underscoring its utility in pharmaceutical and chemical research .
Properties
IUPAC Name |
2-(diethylamino)-N'-hydroxybenzenecarboximidamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c1-3-14(4-2)10-8-6-5-7-9(10)11(12)13-15/h5-8,15H,3-4H2,1-2H3,(H2,12,13) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWRDQZVDUGULLH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=CC=C1C(=NO)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Substituent Position and Electronic Effects
- 4-(Diethylamino)-N'-hydroxybenzimidamide: Differs by the diethylamino group at the 4-position rather than 2. This positional isomerism may alter electronic distribution and binding affinity in biological systems .
Pharmacological Activity Profiles
- N-[2-(Diethylamino)ethyl]-4-(1H-imidazol-1-yl)benzamide (6a): A benzamide derivative with demonstrated class III antiarrhythmic activity. Its imidazole ring and diethylaminoethyl chain contribute to cardiac Purkinje fiber potency, comparable to sematilide . In contrast, 2-(Diethylamino)-N'-hydroxybenzimidamide lacks the imidazole moiety, suggesting divergent biological targets.
- N-[2-(Diethylamino)ethyl]-2-phenylacetamide: An acetamide derivative with a phenyl group, highlighting the role of amide linkages in modulating pharmacokinetics. Its lack of hydroxylamine may reduce metal-chelating capacity compared to hydroxyimidamides .
Comparative Data Table
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
